5-(-)-Menthyloxycarbonyltetrahydrofolate
5-(-)-Menthyloxycarbonyltetrahydrofolate
Brand Name:
Vulcanchem
CAS No.:
224046-81-5
VCID:
VC0130422
InChI:
InChI=1S/C30H41N7O8/c1-15(2)20-9-4-16(3)12-22(20)45-30(44)37-19(14-33-25-24(37)27(41)36-29(31)35-25)13-32-18-7-5-17(6-8-18)26(40)34-21(28(42)43)10-11-23(38)39/h5-8,15-16,19-22,32H,4,9-14H2,1-3H3,(H,34,40)(H,38,39)(H,42,43)(H4,31,33,35,36,41)/t16-,19?,20+,21+,22-/m1/s1
SMILES:
CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C
Molecular Formula:
C30H41N7O8
Molecular Weight:
627.7 g/mol
5-(-)-Menthyloxycarbonyltetrahydrofolate
CAS No.: 224046-81-5
Reference Standards
VCID: VC0130422
Molecular Formula: C30H41N7O8
Molecular Weight: 627.7 g/mol
CAS No. | 224046-81-5 |
---|---|
Product Name | 5-(-)-Menthyloxycarbonyltetrahydrofolate |
Molecular Formula | C30H41N7O8 |
Molecular Weight | 627.7 g/mol |
IUPAC Name | (2S)-2-[[4-[[2-amino-5-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxycarbonyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C30H41N7O8/c1-15(2)20-9-4-16(3)12-22(20)45-30(44)37-19(14-33-25-24(37)27(41)36-29(31)35-25)13-32-18-7-5-17(6-8-18)26(40)34-21(28(42)43)10-11-23(38)39/h5-8,15-16,19-22,32H,4,9-14H2,1-3H3,(H,34,40)(H,38,39)(H,42,43)(H4,31,33,35,36,41)/t16-,19?,20+,21+,22-/m1/s1 |
Standard InChIKey | BIQIBTZNQSBYKP-WSIIPXOWSA-N |
Isomeric SMILES | C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(C)C |
SMILES | CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C |
Canonical SMILES | CC1CCC(C(C1)OC(=O)N2C(CNC3=C2C(=O)N=C(N3)N)CNC4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O)C(C)C |
Synonyms | N-[4-[[[2-Amino-1,4,5,6,7,8-hexahydro-5-[[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]carbonyl]-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-L-glutamic Acid |
PubChem Compound | 10304650 |
Last Modified | Nov 09 2021 |
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